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Compound of Interest

Compound Name: Metaterol Hydrochloride

CAS No.: 55688-38-5

Cat. No.: B125795

Get Quote

Classification: Synthetic Sympathomimetic Amine | Role:

-Adrenergic Receptor Probe | Status: Research Standard

Executive Summary & Chemical Identity
Metaterol (also known as Isofenefrine or Isopropylnoradrianol) represents a critical structural

pivot point in the structure-activity relationship (SAR) of sympathomimetic amines. Unlike

clinically ubiquitous catecholamines (e.g., Epinephrine) or resorcinols (e.g., Metaproterenol),

Metaterol possesses a monophenolic structure with a single hydroxyl group at the meta (3')

position and an isopropyl-substituted amine tail.

This unique configuration makes Metaterol an essential "molecular probe" for dissecting the

specific contributions of ring hydroxylation patterns to adrenergic receptor subtype selectivity

and metabolic stability.
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Property Specification

IUPAC Name 3-[1-hydroxy-2-(propan-2-ylamino)ethyl]phenol

CAS Number 3571-71-9

Formula

Molecular Weight 195.26 g/mol

Stereochemistry

Chiral center at

-carbon; (R)-enantiomer is the active eutomer.

[1][2]

Key Structural Feature 3-Hydroxyl (Meta) + N-Isopropyl group

Structural Architecture & SAR Logic
To understand Metaterol's pharmacological behavior, one must analyze its structure relative to

the "Canonical Sympathomimetic Scaffold."

The N-Isopropyl "Steering" Mechanism
The transition from

-adrenergic to

-adrenergic selectivity is primarily governed by the steric bulk of the substituent on the amine
nitrogen.

Phenylephrine (N-methyl): Predominantly

-selective.

Metaterol (N-isopropyl): The bulky isopropyl group creates steric hindrance that disfavors

binding to the smaller hydrophobic pocket of

-receptors, while optimally filling the larger hydrophobic pocket of

-receptors. Consequently, Metaterol acts as a
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-adrenergic agonist.[1]

The Meta-Hydroxyl "Stability" Factor
Endogenous catecholamines (3,4-dihydroxy) are rapidly degraded by Catechol-O-

methyltransferase (COMT).

Metaterol lacks the 4-hydroxyl group.[1]

Mechanistic Consequence: It is immune to COMT methylation, resulting in a significantly

longer half-life compared to Isoprenaline in in vitro metabolic stability assays. However, the

loss of the 4-OH group generally results in reduced intrinsic activity (

) compared to full catecholamines, often classifying such compounds as partial agonists
depending on the tissue reserve.

Visualization: Structural Logic Flow
The following diagram illustrates the SAR decision tree that classifies Metaterol based on its

functional groups.
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Figure 1: SAR Decision Tree illustrating how the N-isopropyl and 3-hydroxyl groups dictate

Metaterol's pharmacological profile.

Pharmacodynamics: Signaling Cascade
Metaterol functions as a ligand for G-protein coupled receptors (GPCRs), specifically the

-adrenergic family (

).[1]

Mechanism of Action[1][4][5][6][7]
Ligand Binding: Metaterol binds to the orthosteric site of the

-receptor. The aspartate residue (Asp113 in

) anchors the amine, while serine residues (Ser203, Ser204, Ser207) engage the meta-
hydroxyl.

Conformational Change: This stabilizes the active state of the receptor, causing the

exchange of GDP for GTP on the

subunit.

Effector Activation:

-GTP dissociates and activates Adenylyl Cyclase (AC).

Second Messenger: AC catalyzes the conversion of ATP to cyclic AMP (cAMP).

Downstream Effect: cAMP activates Protein Kinase A (PKA), leading to phosphorylation of

target proteins (e.g., myosin light chain kinase inhibition in smooth muscle, leading to

relaxation).
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Figure 2: The Gs-coupled signaling cascade activated by Metaterol binding.

Experimental Protocols (Self-Validating Systems)
To rigorously characterize Metaterol in a drug development setting, the following protocols are

recommended. These are designed with internal controls to ensure data integrity.

Protocol A: Competitive Radioligand Binding Assay (
Determination)
Objective: Quantify the affinity of Metaterol for

-receptors relative to a known standard.

Tissue Preparation: Use membrane preparations from rat heart (

rich) or lung (

rich), or CHO cells overexpressing human

-AR.

Radioligand: Use

-Dihydroalprenolol (DHA), a non-selective

-antagonist (

nM).

Non-Specific Binding Control (NSB): Include tubes containing 1

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b125795/docs?utm_src=pdf-body-img#metaterol-structural-pharmacology-and-sympathomimetic-profiling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125795?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


M Propranolol (saturating concentration) to define non-specific binding. Validation Rule: NSB
must be <10% of Total Binding.

Displacement Curve: Incubate membranes with fixed

-DHA (~1 nM) and increasing concentrations of Metaterol (

M to

M).

Equilibration: Incubate at 37°C for 60 mins.

Termination: Rapid filtration through GF/B filters using a cell harvester.

Analysis: Fit data to a one-site competition model to derive

, then convert to

using the Cheng-Prusoff equation:

Protocol B: Functional cAMP Accumulation Assay ( )
Objective: Determine if Metaterol is a full or partial agonist.

Cell Line: HEK293 cells stably expressing

-AR.

Reagent: FRET-based cAMP biosensor or TR-FRET immunoassay kit.

Phosphodiesterase Inhibition: Pre-treat cells with IBMX (0.5 mM) to prevent cAMP

degradation. Causality: Without IBMX, the signal is transient and

will be underestimated.

Stimulation: Add Metaterol (serial dilution). Include Isoprenaline (

M) as the Positive Control (100% System Maximum).

Readout: Measure fluorescence ratio after 30 mins.
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Calculation:

Potency:

.

Intrinsic Activity (

):

.

Interpretation: If

, Metaterol acts as a partial agonist in this system.

Comparative Pharmacology Profile
The table below contextualizes Metaterol against standard sympathomimetics.

Compound Structure
Receptor
Selectivity

COMT Stability
Clinical/Resear
ch Use

Metaterol
3-OH, N-

isopropyl (Non-selective) High (No 4-OH)
Research tool

(SAR studies)

Isoprenaline
3,4-diOH, N-

isopropyl (Non-selective)
Low (Rapid

metabolism)

Historical

asthma/bradycar

dia

Metaproterenol
3,5-diOH, N-

isopropyl (Moderate) High (Resorcinol)
Bronchodilator

(Obsolete)

Phenylephrine 3-OH, N-methyl High
Decongestant /

Vasopressor

Technical Insight: Metaterol serves as the "missing link" demonstrating that while the N-

isopropyl group is sufficient for
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-receptor affinity, the specific arrangement of hydroxyl groups (3,4-catechol vs 3,5-resorcinol vs
3-phenol) dictates the magnitude of intrinsic efficacy and metabolic duration [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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